BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Spectrophotometric
Quantification of Reactive Orange 16

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558

AN-RO16-001
Introduction

Reactive Orange 16 (RO16) is a widely used azo dye in the textile industry.[1] Its quantification
in various aqueous samples is crucial for quality control, wastewater monitoring, and in
research settings studying dye degradation or textile processing. This application note details a
straightforward and reliable method for determining the concentration of Reactive Orange 16
using UV-Vis spectrophotometry. The method is based on the principle that the absorbance of
a solution is directly proportional to the concentration of the analyte at a specific wavelength, as
described by the Beer-Lambert Law.

Principle of the Method

The concentration of Reactive Orange 16 in an aqueous solution can be determined by
measuring its absorbance at the wavelength of maximum absorption (Amax). A calibration
curve is constructed by plotting the absorbance of a series of standard solutions of known
concentrations versus their respective concentrations. The concentration of an unknown
sample can then be determined by measuring its absorbance and interpolating the
concentration from the calibration curve.

Physicochemical Properties of Reactive Orange 16
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Property Value

Molecular Formula C20H17N3Na2011S3
Molecular Weight 617.54 g/mol
Appearance Orange Powder
Amax 494 nm[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric

determination of Reactive Orange 16.

Parameter Value

Reference

Wavelength of Maximum

494 nm [2][3]
Absorbance (Amax)
Linearity Range 20 - 100 mg/L
Limit of Detection (LOD) 0.12 mg/L

Experimental Protocols

1. Materials and Equipment

» Reactive Orange 16 (analytical standard)
e Deionized water

e UV-Vis Spectrophotometer

e 100 mL volumetric flasks

e Pipettes (various sizes)

e Cuvettes (1 cm path length)
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Analytical balance
2. Preparation of Standard Solutions

2.1. Preparation of Stock Standard Solution (1000 mg/L)

Accurately weigh 100 mg of Reactive Orange 16 powder using an analytical balance.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add a small amount of deionized water to dissolve the powder.

Once dissolved, fill the flask to the mark with deionized water.

Stopper the flask and invert it several times to ensure a homogeneous solution.
2.2. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution with deionized
water in 100 mL volumetric flasks, as described in the table below.

Standard Concentration Volume of Stock Solution .
Final Volume (mL)

(mglL) (mL)

20 2 100

40 4 100

60 6 100

80 8 100

100 10 100

3. Spectrophotometric Measurement
e Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 15-20 minutes.

» Set the wavelength to the Amax of Reactive Orange 16, which is 494 nm.
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» Use deionized water as a blank to zero the spectrophotometer.

» Measure the absorbance of each working standard solution, starting from the lowest
concentration.

» Rinse the cuvette with the next standard solution before taking the measurement.

o Record the absorbance values for each standard.

4. Construction of the Calibration Curve

» Plot a graph of absorbance (Y-axis) versus concentration (X-axis) for the standard solutions.

e Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
coefficient of determination (R?). The R2 value should be > 0.995 for a good linear fit.

5. Measurement of Unknown Samples

o Measure the absorbance of the unknown sample solution at 494 nm.

o Ensure the absorbance of the unknown sample falls within the linear range of the calibration
curve. If the absorbance is too high, dilute the sample with deionized water and re-measure.

o Calculate the concentration of Reactive Orange 16 in the unknown sample using the
equation from the calibration curve.

Concentration (mg/L) = (Absorbance - ¢c) / m

Where:

o Absorbance is the measured absorbance of the unknown sample.

e m is the slope of the calibration curve.

e cis the y-intercept of the calibration curve.

If the sample was diluted, multiply the calculated concentration by the dilution factor.
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Caption: Experimental workflow for the quantification of Reactive Orange 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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